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Introduction
1-Bromo-2-propanol (C₃H₇BrO) is a halogenated secondary alcohol with significant

applications as an intermediate in organic synthesis, particularly in the pharmaceutical and

specialty chemical industries.[1][2] Its utility in reaction chemistry is profoundly influenced by its

solubility in various media. A comprehensive understanding of its solubility profile in both

aqueous and organic solvents is critical for optimizing reaction conditions, designing

purification strategies, and developing formulations.

This technical guide provides a detailed overview of the solubility of 1-Bromo-2-propanol. It
summarizes available quantitative and qualitative solubility data, outlines a detailed

experimental protocol for precise solubility determination, and presents logical models to

explain its solubility characteristics based on its molecular structure.

Physicochemical Properties and Solubility Profile
The solubility of 1-Bromo-2-propanol is governed by its molecular structure, which features

both polar and non-polar characteristics. The presence of a hydroxyl (-OH) group allows for

hydrogen bonding, making it soluble in polar solvents like water. Concurrently, the propyl

hydrocarbon backbone provides a non-polar character, facilitating dissolution in organic

solvents. The principle of "like dissolves like" is fundamental to understanding its behavior.[3][4]
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Quantitative Solubility Data
Specific quantitative solubility data for 1-Bromo-2-propanol in a wide range of organic

solvents is not extensively reported in publicly available literature. However, its solubility in

water has been documented. The data is summarized in the table below.

Solvent
Chemical
Formula

Temperature Solubility Reference

Water H₂O 72°F (22.2°C) ≥ 100 mg/mL [1][5]

Ethanol C₂H₅OH -
Miscible

(Predicted)

Methanol CH₃OH -
Miscible

(Predicted)

Acetone C₃H₆O -

Soluble /

Miscible

(Predicted)

[4]

Diethyl Ether (C₂H₅)₂O -

Soluble /

Miscible

(Predicted)

[6]

Note: Solubility in organic solvents is largely predicted based on the behavior of structurally

similar compounds like 1-bromopropane and short-chain alcohols.[4][6] Experimental

verification is recommended for applications requiring precise values.

Factors Influencing Solubility
The molecular structure of 1-Bromo-2-propanol is amphiphilic, containing both a hydrophilic

(water-loving) head and a lipophilic (oil-loving) tail. This duality dictates its solubility across

different solvent classes.
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Molecular Structure of 1-Bromo-2-propanol

Key Structural Features

Resulting Properties

Solubility Outcome

CH3-CH(OH)-CH2Br

Hydroxyl Group (-OH) Propyl Chain (C3H6)Bromo Group (-Br)

Polarity & Hydrogen Bonding Non-Polar / Lipophilic Character

Increases Polarity

High Solubility in Water
(≥ 100 mg/mL)

High Solubility in Organic Solvents
(e.g., Alcohols, Ethers)

Polar organic solvents
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Start

1. Preparation
Add excess 1-Bromo-2-propanol

to a known volume of solvent.

2. Equilibration
Agitate at constant temperature

(e.g., 24-72 hours).

3. Phase Separation
Centrifuge to sediment

excess solute.

4. Sampling & Filtration
Withdraw supernatant and filter
through a 0.22 µm syringe filter.

5. Quantification
Analyze solute concentration

(e.g., via GC or HPLC).

6. Data Reporting
Calculate and report solubility

(e.g., in mg/mL).

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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